Cas no 1643543-53-6 (N-Boc-1H-2-bromo(pyrrole-3,4,5-d3))

• Product Name: N-Boc-1H-2-bromo(pyrrole-3,4,5-d3)
• CAS No: 1643543-53-6
• MF: C₉H₁₂BrNO₂
• MW: 249.119566917419
• CID: 6811004
• PubChem ID: 133553813
• Update Time: 2025-03-06

N-Boc-1H-2-bromo(pyrrole-3,4,5-d3) Chemical and Physical Properties

Names and Identifiers

• 1643543-53-6
• N-Boc-1H-2-bromo(pyrrole-3,4,5-d3)
• CS-19723

• Inchi： 1S/C9H12BrNO2/c1-9(2,3)13-8(12)11-6-4-5-7(11)10/h4-6H,1-3H3/i4D,5D,6D
• InChI Key： HMQSOVFFDHSOMX-WVALGTIDSA-N
• SMILES： BrC1=C([2H])C([2H])=C([2H])N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 248.02397Da
• Monoisotopic Mass: 248.02397Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.2Ų